Cas no 62460-59-7 (4H-1,3-OXAZINE, 2-(4-BROMOPHENYL)-5,6-DIHYDRO-)

• Product Name: 4H-1,3-OXAZINE, 2-(4-BROMOPHENYL)-5,6-DIHYDRO-
• CAS No: 62460-59-7
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 3315645
• PubChem ID: 12366089
• Update Time: 2025-10-16

4H-1,3-OXAZINE, 2-(4-BROMOPHENYL)-5,6-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-OXAZINE, 2-(4-BROMOPHENYL)-5,6-DIHYDRO-
• 2-(4-Bromophenyl)-5,6-dihydro-4H-1,3-oxazine
• DB-163191
• 62460-59-7

• Inchi： 1S/C10H10BrNO/c11-9-4-2-8(3-5-9)10-12-6-1-7-13-10/h2-5H,1,6-7H2
• InChI Key： JTUMUVTWUSWRPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NCCCO1

Computed Properties

• Exact Mass: 238.99458Da
• Monoisotopic Mass: 238.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.6Ų

Additional information on 4H-1,3-OXAZINE, 2-(4-BROMOPHENYL)-5,6-DIHYDRO-

Comprehensive Overview of 4H-1,3-OXAZINE, 2-(4-BROMOPHENYL)-5,6-DIHYDRO- (CAS No. 62460-59-7)

The compound 4H-1,3-OXAZINE, 2-(4-BROMOPHENYL)-5,6-DIHYDRO- (CAS No. 62460-59-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a 4H-1,3-oxazine core and a 4-bromophenyl substituent, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the most searched questions about this compound is: "What are the applications of 4H-1,3-oxazine derivatives in medicine?" Recent studies suggest that 4H-1,3-OXAZINE derivatives exhibit promising biological activities, including antimicrobial and anti-inflammatory properties. The presence of the bromophenyl group enhances its reactivity, making it a valuable scaffold for designing novel therapeutics. This aligns with the growing demand for innovative small-molecule drugs in treating resistant infections and chronic diseases.

Another trending topic is the role of heterocyclic compounds in sustainable chemistry. The 5,6-dihydro moiety in 4H-1,3-OXAZINE, 2-(4-BROMOPHENYL)-5,6-DIHYDRO- contributes to its stability, which is crucial for green synthesis approaches. Researchers are exploring catalytic methods to optimize its production, reducing waste and energy consumption—a key focus in the circular economy.

From a materials science perspective, the 4-bromophenyl group in this compound offers opportunities for functionalization, enabling the creation of polymers with tailored properties. This is highly relevant to industries developing high-performance coatings, adhesives, and electronic materials. Searches like "How to modify 4H-1,3-oxazine for material applications?" reflect this interest.

Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly used to characterize CAS No. 62460-59-7. Its spectral data is critical for quality control in industrial and academic settings. The compound’s purity and stability under various conditions are also frequently discussed, as these factors directly impact its utility in downstream processes.

In summary, 4H-1,3-OXAZINE, 2-(4-BROMOPHENYL)-5,6-DIHYDRO- represents a multifaceted compound with broad potential. Its relevance to drug development, sustainable chemistry, and advanced materials ensures it remains a focal point in scientific discourse. As research progresses, its applications are expected to expand, addressing pressing challenges in health and technology.